Cas no 1642844-61-8 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiophene-2-carbonitrile)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiophene-2-carbonitrile
• CAS No: 1642844-61-8
• MF: C₁₁H₁₄BNO₂S
• MW: 235.11036157608
• CID: 4817257
• PubChem ID: 72221201
• Update Time: 2025-10-29

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIOPHENE-2-CARBONITRILE
• MB20626
• 2-Thiophenecarbonitrile, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• EN300-215528
• 1642844-61-8
• G70515
• Z2049747935
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
• DTXSID901148349
• CS-0369162
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiophene-2-carbonitrile

• Inchi： 1S/C11H14BNO2S/c1-10(2)11(3,4)15-12(14-10)8-5-9(6-13)16-7-8/h5,7H,1-4H3
• InChI Key： TUJOBQFUKFUIDF-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 235.0838300g/mol
• Monoisotopic Mass: 235.0838300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5

Additional information on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiophene-2-carbonitrile

Research Brief on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiophene-2-carbonitrile (CAS: 1642844-61-8)

The compound 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiophene-2-carbonitrile (CAS: 1642844-61-8) has garnered significant attention in recent chemical and biomedical research due to its versatile applications in organic synthesis, medicinal chemistry, and materials science. This research brief synthesizes the latest findings on this boronate ester derivative, highlighting its synthetic utility, biological relevance, and emerging applications in drug discovery.

Recent studies have emphasized the role of this compound as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for C-C bond formation in pharmaceutical synthesis. Its electron-withdrawing nitrile group and electron-donating dioxaborolane moiety create a unique electronic profile, enabling selective transformations in complex molecular architectures. A 2023 study in Journal of Medicinal Chemistry demonstrated its efficacy in generating novel kinase inhibitors through late-stage functionalization strategies.

In the realm of materials science, researchers have exploited the compound's thiophene core for developing organic electronic materials. A breakthrough publication in Advanced Materials (2024) reported its incorporation into donor-acceptor polymers exhibiting exceptional charge transport properties, with potential applications in organic photovoltaics and bioelectronic devices. The boronate ester functionality serves as both a protective group and a handle for subsequent modifications.

Pharmacological investigations have revealed promising directions for this scaffold. Molecular docking studies suggest high affinity for protein targets containing tyrosine residues, making it a candidate for developing targeted protein degraders (PROTACs). Current preclinical research focuses on its derivatives as potential therapeutics for inflammatory diseases, with particular attention to its modulation of NF-κB signaling pathways.

The synthetic accessibility of 1642844-61-8 continues to drive innovation in process chemistry. Recent optimization efforts have achieved >85% yield in flow chemistry setups, addressing previous scalability challenges. Analytical characterization by 2D NMR and X-ray crystallography has provided crucial structural insights that inform rational design of next-generation derivatives.

Ongoing clinical translation efforts focus on radiolabeled versions for PET imaging applications, capitalizing on the boron atom's neutron capture potential. This dual diagnostic-therapeutic (theranostic) approach represents a cutting-edge direction in precision medicine, with several candidates currently in investigational new drug (IND) enabling studies.

Future research directions likely include exploration of its enantioselective transformations, development of greener synthetic protocols, and expansion of structure-activity relationship studies across additional target classes. The compound's unique combination of stability and reactivity positions it as a valuable building block for multidisciplinary research at the chemistry-biology interface.